N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide

• IUPAC Name: N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide
• InChI: InChI=1S/C12H23NO/c1-9(12(2,3)4)13(5)11(14)10-7-6-8-10/h9-10H,6-8H2,1-5H3
• InChI Key: UMKKEOFVTXOFIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)(C)C)N(C)C(=O)C1CCC1
• Molecular Formula: C12H23NO
• Molecular Weight: 197.32 g/mol

Description

N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide, also known as DMBC, is a chemical compound that has recently gained attention in scientific research. DMBC is a cyclobutane derivative that has been shown to have potential applications in the field of medicine due to its unique structure and mechanism of action. In

Mechanism of Action

The mechanism of action of N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide involves the modulation of GABA receptors in the brain. GABA is an inhibitory neurotransmitter that plays a crucial role in the regulation of neuronal activity. N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide enhances the activity of GABA receptors, leading to increased inhibition of neuronal activity and a reduction in seizures, pain, and inflammation.
Biochemical and Physiological Effects
N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, leading to increased inhibition of neuronal activity. N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide has also been found to reduce the levels of glutamate, an excitatory neurotransmitter that plays a role in the development of seizures, pain, and inflammation.

Advantages and Limitations for Lab Experiments

N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to have low toxicity and can be used in in vitro and in vivo experiments. However, N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide has limitations in terms of its solubility, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for research on N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide. One area of research could focus on the development of new synthesis methods that increase the yield and purity of N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide. Another area of research could focus on the development of new analogs of N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide that have improved solubility and pharmacological properties. Finally, future research could focus on the use of N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide in the treatment of other neurological and inflammatory diseases.

Synthesis Methods

The synthesis of N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide involves the reaction of 2,2-dimethyl-1,3-propanediol with cyclobutanecarboxylic acid in the presence of a catalyst. The resulting product is then reacted with methylamine to produce N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide. This synthesis method has been found to be efficient and yields high purity N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide.

Scientific Research Applications

N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide has been found to have potential applications in the field of medicine. It has been shown to have anticonvulsant effects and can be used to treat epilepsy. N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide has also been found to have analgesic properties and can be used to treat pain. In addition, N-(3,3-dimethylbutan-2-yl)-N-methylcyclobutanecarboxamide has been shown to have anti-inflammatory effects and can be used to treat inflammation-related diseases.